N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide
• InChI: InChI=1S/C24H28N2O2S/c1-5-7-8-22(27)26(20-13-15-21(16-14-20)28-6-2)24-25-23(18(4)29-24)19-11-9-17(3)10-12-19/h9-16H,5-8H2,1-4H3
• InChI Key: RRCCEWOMGUYNQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N(C1=CC=C(C=C1)OCC)C2=NC(=C(S2)C)C3=CC=C(C=C3)C
• Molecular Formula: C24H28N2O2S
• Molecular Weight: 408.6 g/mol

Description

N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiazole-based compound that has been synthesized using various methods and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of cancer cells and bacteria. It may also act by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been found to have antioxidant activity and to inhibit the production of nitric oxide.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide has several advantages for lab experiments. It is relatively easy to synthesize, and its antimicrobial and anticancer activity make it a promising compound for further research. However, it has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide. One area of research could focus on its potential as a therapeutic agent for the treatment of bacterial infections and cancer. Another area of research could investigate its potential as a neuroprotective agent, due to its ability to inhibit the activity of acetylcholinesterase and butyrylcholinesterase. Additionally, further studies could be conducted to fully understand its mechanism of action and to optimize its synthesis method for increased efficacy and reduced toxicity.
In conclusion, N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide is a promising compound with potential applications in various fields of scientific research. Its unique biochemical and physiological effects make it a compound of interest for further studies, and its synthesis method makes it relatively easy to obtain for lab experiments. With further research, N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide could potentially lead to the development of new therapeutic agents for the treatment of bacterial infections, cancer, and neurodegenerative diseases.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]pentanamide has been extensively studied for its potential applications in scientific research. It has been found to have significant antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been shown to have anticancer activity against various cancer cell lines, including breast cancer and lung cancer.